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Introduction
Nourseothricin (NTC), an aminoglycoside antibiotic, is a potent selective agent for a wide range

of organisms, including bacteria, yeast, plants, and filamentous fungi.[1][2] Its utility in

molecular genetics stems from its broad activity and the availability of a dominant selectable

marker, the nat1 gene, which confers resistance.[3][4] The nat1 gene encodes the

Nourseothricin N-acetyltransferase (NAT) enzyme, which inactivates NTC by acetylating the β-

amino group of its β-lysine residue.[1][2] This document provides detailed application notes and

protocols for establishing Nourseothricin-based selection systems for the genetic modification

of filamentous fungi.

Nourseothricin is a mixture of streptothricins C, D, E, and F.[5][6][7] It inhibits protein synthesis

by inducing miscoding, leading to the accumulation of nonfunctional proteins and eventual cell

death.[6][8] The nat1 resistance gene offers a reliable method for selecting transformed fungal

cells.[4]
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Data Presentation: Nourseothricin Working
Concentrations
The optimal concentration of Nourseothricin for selection is species-specific and must be

determined empirically. Below is a summary of reported concentrations used for various

filamentous fungi and other organisms to serve as a starting point for optimization.

Organism Category Species
Selection Concentration
(µg/mL)

Filamentous Fungi Acremonium chrysogenum 25

Sordaria macrospora 50

Trichophyton mentagrophytes
50 - 100 (initial selection at 50,

then increased)

Aspergillus nidulans 120

Aspergillus tubingensis 200

Botrytis cinerea 50 - 150

Cochliobolus heterostrophus 120 - 300

Fusarium graminearum 25 - 200

Neurospora crassa 20 - 200

Penicillium brevicompactum
(Required codon-adapted nat

gene)

Yeast Saccharomyces cerevisiae 100

Candida albicans 200 - 450

Bacteria Escherichia coli 50

Experimental Protocols
Protocol 1: Determination of Minimal Inhibitory
Concentration (MIC) of Nourseothricin
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Objective: To determine the lowest concentration of Nourseothricin that completely inhibits the

growth of the wild-type filamentous fungus.

Materials:

Wild-type filamentous fungus of interest

Appropriate solid and liquid culture media for the fungus

Nourseothricin sulfate (stock solution, e.g., 100 mg/mL in sterile water)[9]

Sterile petri dishes, flasks, and micropipette tips

Spore suspension or mycelial fragments of the fungus

Methodology:

Prepare Nourseothricin Plates:

Autoclave the desired solid agar medium and cool it to 50-55°C.

Prepare a series of Nourseothricin concentrations (e.g., 0, 10, 25, 50, 75, 100, 150, 200

µg/mL) by adding the appropriate volume of the Nourseothricin stock solution to the

molten agar.

Mix well and pour the plates. Allow the plates to solidify completely.

Inoculation:

From Spores: Prepare a spore suspension of the fungus in sterile water or a suitable

buffer. Count the spores and adjust the concentration to approximately 1 x 10^6

spores/mL. Inoculate the center of each Nourseothricin-containing plate with a small

volume (e.g., 5 µL) of the spore suspension.

From Mycelia: Alternatively, cut small agar plugs of uniform size from the growing edge of

a fresh fungal culture and place them in the center of the Nourseothricin plates.

Incubation:
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Incubate the plates at the optimal growth temperature for the fungus.

Observe the plates daily for growth.

Data Analysis:

Record the fungal growth (e.g., colony diameter) on each plate after a set incubation

period (e.g., 5-7 days).

The MIC is the lowest concentration of Nourseothricin at which no visible growth is

observed. For selection purposes, a concentration 1.5 to 2 times the MIC is often used to

ensure stringent selection.

Protocol 2: Fungal Transformation and Selection of
Transformants
Objective: To introduce a vector containing the nat1 resistance gene into the filamentous

fungus and select for transformed individuals.

Materials:

Fungal protoplasts or competent cells

Transformation vector containing the nat1 gene cassette (e.g., pD-NAT1)[4]

Protoplast regeneration medium (containing osmotic stabilizer like sorbitol or sucrose)

Nourseothricin

PEG-CaCl2 solution (for PEG-mediated transformation)

Agrobacterium tumefaciens strain carrying the T-DNA with the nat1 cassette (for ATMT)

Methodology (Example using Protoplast-mediated Transformation):

Protoplast Preparation: Generate protoplasts from young fungal mycelia using lytic enzymes

(e.g., a mixture of cellulase, chitinase, and driselase).
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Transformation:

Mix the protoplasts (e.g., 1 x 10^7 protoplasts) with the plasmid DNA (5-10 µg) containing

the nat1 gene.

Add PEG-CaCl2 solution and incubate on ice.

Wash the protoplasts with a buffer containing an osmotic stabilizer.

Regeneration and Selection:

Resuspend the protoplasts in a regeneration medium lacking Nourseothricin and incubate

for a few hours to allow for cell wall regeneration and expression of the resistance gene.

Plate the protoplasts on a regeneration medium containing the predetermined selective

concentration of Nourseothricin.

Incubate the plates at the optimal temperature until transformant colonies appear.

Verification of Transformants:

Subculture putative transformants onto fresh selective medium to confirm their resistance.

Perform molecular analysis, such as PCR to detect the presence of the nat1 gene and

Southern blotting to confirm its integration into the fungal genome.[10]
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Caption: Workflow for establishing Nourseothricin selection.
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Caption: Mechanism of Nourseothricin action and resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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